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Compound of Interest

Compound Name: 3-Methylstyrene

Cat. No.: B089682

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling 3-Methylstyrene, including detailed operational and disposal plans.
Our aim is to be your preferred source for laboratory safety and chemical handling information,
building trust by delivering value beyond the product itself.

Essential Safety Information at a Glance

3-Methylstyrene is a flammable liquid and vapor that can cause skin, eye, and respiratory
irritation.[1][2] Ingestion and entry into airways may be fatal.[1][2] It is also toxic to aquatic life
with long-lasting effects.[1] Adherence to proper safety protocols is critical to mitigate these
risks.
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Property Value

Synonyms 3-Vinyltoluene, 1-Ethenyl-3-methylbenzene
CAS Number 100-80-1

Molecular Formula CoH1o

Molecular Weight

118.18 g/mol [3]

Appearance Colorless liquid[3]

Boiling Point 170-171 °C

Melting Point -82t0-81°C

Flash Point 51 °C (123.8 °F) - closed cup
Density 0.89 g/mL at 25 °C

Solubility in Water

89.0 mg/L at 25 °C[3]

Operational Plan for Safe Handling

This step-by-step guide outlines the necessary precautions for handling 3-Methylstyrene from
receipt to disposal.

1. Engineering Controls and Preparation:
o Work in a well-ventilated area, preferably under a chemical fume hood.[4][5]

e Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[4]

o Use explosion-proof electrical, ventilating, and lighting equipment.[2][5]
» Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][2]
e Ground and bond containers when transferring material to prevent static discharge.[2][6]

2. Personal Protective Equipment (PPE):
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Eye and Face Protection: Wear chemical safety goggles and a face shield.[1] Eye protection
should be tested and approved under appropriate government standards such as NIOSH
(US) or EN 166 (EU).

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat or
chemical-resistant apron.[7][8] Dispose of contaminated gloves after use.[1]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[4][5][7]

. Handling and Storage:

Avoid contact with skin, eyes, and clothing.[1][4]

Avoid inhalation of vapor or mist.[1]

Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][2]

Store in a locked-up area.[1][2]

Incompatible materials to avoid are strong oxidizing agents and strong acids.[3][4]

. Spill Management:

Remove all sources of ignition.[4]

Evacuate personnel to a safe area.[1]

Ventilate the area.

Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.

[7]

Collect the absorbed material using non-sparking tools and place it in a suitable, closed
container for disposal.[4][9]

Do not let the product enter drains.[1]
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5. First Aid Measures:

« If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[1][2]

e In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with
plenty of water or shower.[1][2] Consult a physician if irritation persists.[4]

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing for at least 15 minutes and consult a
physician.[1][2]

 |If Swallowed: Do NOT induce vomiting. Immediately call a poison center or doctor. Rinse
mouth with water.[1][2]

6. Disposal Plan:
» Dispose of contents and container in accordance with local, state, and federal regulations.

e The material can be dissolved or mixed with a combustible solvent and burned in a chemical
incinerator equipped with an afterburner and scrubber.[10]

e Do not dispose of it into the environment.[1]

Safety Workflow Diagram

The following diagram illustrates the logical flow of safety procedures when working with 3-
Methylstyrene.
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Caption: Workflow for the safe handling of 3-Methylstyrene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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